Cas no 1059536-47-8 (1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid)

• Product Name: 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid
• CAS No: 1059536-47-8
• MF: C₁₃H₁₄F₃NO₂
• MW: 273.250974178314
• MDL: MFCD17329182
• CID: 4679145
• Update Time: 2025-10-31

1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-trifluoromethyl-phenyl)-piperidine-4-carboxylic acid
• 1-[2-(trifluoromethyl)phenyl]piperidine-4-carboxylic acid
• IMED975925911
• PC200412
• 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid

• MDL： MFCD17329182
• Inchi： 1S/C13H14F3NO2/c14-13(15,16)10-3-1-2-4-11(10)17-7-5-9(6-8-17)12(18)19/h1-4,9H,5-8H2,(H,18,19)
• InChI Key： UPJFFWPEGVHDKQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1N1CCC(C(=O)O)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 324
• Topological Polar Surface Area: 40.5

Additional information on 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid

Introduction to 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid (CAS No. 1059536-47-8)

1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid, with the chemical identifier CAS No. 1059536-47-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, characterized by a six-membered ring containing one nitrogen atom and five carbon atoms. The presence of a trifluoromethyl group at the 2-position of the phenyl ring and a carboxylic acid functional group at the 4-position of the piperidine ring imparts unique physicochemical properties and biological activities, making it a valuable scaffold for drug discovery and development.

The trifluoromethyl group is a key structural feature that enhances the metabolic stability and lipophilicity of molecules, which are critical factors in drug design. Its electron-withdrawing nature also influences the electronic properties of the aromatic system, potentially modulating interactions with biological targets. In contrast, the piperidine moiety is well-documented for its role in enhancing oral bioavailability and improving pharmacokinetic profiles, particularly in central nervous system (CNS) drugs. The combination of these structural elements in 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid suggests its potential utility as an intermediate or building block in the synthesis of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing next-generation pharmaceuticals. The trifluoromethyl group, in particular, has been extensively studied for its ability to improve binding affinity and resistance to enzymatic degradation. For instance, drugs such as oseltamivir (Tamiflu) and efavirenz incorporate trifluoromethyl groups to enhance their efficacy. Similarly, 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid may serve as a precursor for designing molecules with improved pharmacological properties, including enhanced receptor binding and reduced off-target effects.

The carboxylic acid functional group at the 4-position of the piperidine ring provides opportunities for further chemical modification, enabling the synthesis of various derivatives such as amides, esters, or salts. These modifications can fine-tune the pharmacokinetic and pharmacodynamic profiles of resulting compounds. For example, amide derivatives are commonly explored for their potential to increase solubility and bioavailability while maintaining strong binding interactions with biological targets. The versatility of this compound makes it a promising candidate for exploring new therapeutic avenues.

In academic research, 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid has been utilized in studies aimed at understanding structure-activity relationships (SAR) within piperidine-based scaffolds. Researchers have demonstrated that subtle modifications around the piperidine ring can significantly impact biological activity, particularly in targeting receptors involved in neurological disorders. The introduction of fluorine atoms into aromatic rings has been shown to alter electronic distributions, leading to stronger interactions with proteins or enzymes. This principle has been applied to develop novel analgesics, antipsychotics, and anti-inflammatory agents.

Moreover, computational modeling and virtual screening have become indispensable tools in modern drug discovery, allowing researchers to predict the binding affinity and selectivity of compounds like 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid before experimental validation. These approaches leverage advanced algorithms to simulate molecular interactions within biological systems, providing insights into potential drug candidates' mechanisms of action. By integrating experimental data with computational predictions, scientists can accelerate the development process and reduce costs associated with traditional high-throughput screening methods.

The pharmaceutical industry continues to invest heavily in fluorinated compounds due to their favorable pharmacokinetic properties and improved therapeutic outcomes. The demand for high-quality intermediates like 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid has grown accordingly, as they serve as essential components in multi-step synthetic routes leading to final drug candidates. Manufacturers specializing in fine chemicals have optimized production processes to ensure consistent purity and yield, meeting the stringent requirements of pharmaceutical applications.

Looking ahead, emerging research trends suggest that 1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid may find utility beyond traditional small-molecule drug development. For instance, its structural features could be leveraged in designing novel biomaterials or functionalized polymers for targeted drug delivery systems. Additionally, advances in green chemistry principles may inspire sustainable synthetic methodologies for producing this compound on an industrial scale.

In conclusion,1-(2-Trifluoromethyl-phenyl)-piperidine-4-carboxylic acid (CAS No. 1059536-47-8) represents a promising compound with diverse applications in pharmaceutical research and development. Its unique structural attributes—combining a trifluoromethyl-substituted phenyl ring with a piperidine core—position it as a versatile scaffold for creating innovative therapeutic agents. As scientific understanding evolves and new technologies emerge, this compound is poised to play an increasingly significant role in addressing unmet medical needs across various therapeutic areas.